Cas no 15568-86-2 (1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-)
15568-86-2 structure
Product Name:1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
CAS No:15568-86-2
MF:C9H12O5
MW:200.188583374023
CID:1080996
PubChem ID:5323723
Update Time:2025-04-20
1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-
- 5-(ethoxyMethylene)-2,2-diMethyl-1,3-dioxane-4,6-dione
- 2,2-dimethyl-5-ethoxymethylene-1,3-dioxane-4,6-dione
- 5-(ethoxymethylene)-2,2-dimethyl-1,3-dioxan-4,6-dione
- 5-(ethoxymethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-ethoxymethylene-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-ethoxymethylene-2,2-dimethyl-4,6-dioxo-1,3-dioxane
- isopropylidene ethoxymethylenemalonate
- DTXSID90415826
- SY275056
- MFCD00085029
- 5-ethoxymethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
- SCHEMBL2062684
- VRWNGTZFEHJVFT-UHFFFAOYSA-N
- 15568-86-2
- CS-0130791
- DA-16715
- InChI=1/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H
- A883631
-
- Inchi: 1S/C9H12O5/c1-4-12-5-6-7(10)13-9(2,3)14-8(6)11/h5H,4H2,1-3H3
- InChI Key: VRWNGTZFEHJVFT-UHFFFAOYSA-N
- SMILES: O1C(/C(=C\OCC)/C(=O)OC1(C)C)=O
Computed Properties
- Exact Mass: 200.06800
- Monoisotopic Mass: 200.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83000
- LogP: 0.74290
1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P001OKY-250mg |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 250mg |
$55.00 | 2024-06-20 | |
| 1PlusChem | 1P001OKY-1g |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 1g |
$145.00 | 2024-06-20 | |
| 1PlusChem | 1P001OKY-5g |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 5g |
$468.00 | 2024-06-20 | |
| A2B Chem LLC | AA77714-250mg |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 250mg |
$44.00 | 2024-04-20 | |
| A2B Chem LLC | AA77714-1g |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 1g |
$116.00 | 2024-04-20 | |
| A2B Chem LLC | AA77714-5g |
1,3-Dioxane-4,6-dione, 5-(ethoxymethylene)-2,2-dimethyl- |
15568-86-2 | 97% | 5g |
$404.00 | 2024-04-20 | |
| abcr | AB308441-250mg |
5-(Ethoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
15568-86-2 | 250mg |
€146.00 | 2025-04-20 | ||
| abcr | AB308441-1g |
5-(Ethoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
15568-86-2 | 1g |
€280.10 | 2025-04-20 | ||
| abcr | AB308441-5g |
5-(Ethoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione; . |
15568-86-2 | 5g |
€816.70 | 2025-04-20 | ||
| Ambeed | A379666-250mg |
5-(Ethoxymethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
15568-86-2 | 95% | 250mg |
$25.0 | 2025-02-28 |
1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
15568-86-2 (1,3-Dioxane-4,6-dione, 5-(ethoxyMethylene)-2,2-diMethyl-) Related Products
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